molecular formula C11H7FO2S B8304724 4-(3-Fluorophenoxy)thiophene-2-carbaldehyde

4-(3-Fluorophenoxy)thiophene-2-carbaldehyde

Cat. No.: B8304724
M. Wt: 222.24 g/mol
InChI Key: FSLZZIRGTVAARN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-Fluorophenoxy)thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C11H7FO2S and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H7FO2S

Molecular Weight

222.24 g/mol

IUPAC Name

4-(3-fluorophenoxy)thiophene-2-carbaldehyde

InChI

InChI=1S/C11H7FO2S/c12-8-2-1-3-9(4-8)14-10-5-11(6-13)15-7-10/h1-7H

InChI Key

FSLZZIRGTVAARN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)OC2=CSC(=C2)C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Fc1cccc(Oc2csc(C3OCCO3)c2)c1
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Synthesis routes and methods II

Procedure details

To a solution of 2-(4-(3-fluoro-phenoxy)-thiophen-2-yl)-[1,3]dioxolane described in Preparation Example 33 (280 mg, 1.05 mmol) in methanol (10 mL) was added citric acid aqueous solution (10 mL), and the solution was stirred at room temperature for 30 minutes. The reaction solution was neutralized with an aqueous solution of sodium bicarbonate, the solution was extracted with ethyl acetate, the organic layer was dried over anhydrous sodium sulfate, the solvent was evaporated in vacuo, and the title compound (210 mg, 0.95 mmol, 90%) was obtained as a colorless oil.
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2-(4-(3-fluoro-phenoxy)-thiophen-2-yl)-[1,3]dioxolane
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Example 33
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90%

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